Cas no 1702574-53-5 (2-(2,4,4-Trimethylcyclopentyl)acetic acid)

• Product Name: 2-(2,4,4-Trimethylcyclopentyl)acetic acid
• CAS No: 1702574-53-5
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• MDL: MFCD32014866
• CID: 5603421
• PubChem ID: 106663445
• Update Time: 2025-05-19

2-(2,4,4-Trimethylcyclopentyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1620602
• 2-(2,4,4-Trimethylcyclopentyl)aceticacid
• 2-(2,4,4-Trimethylcyclopentyl)acetic acid
• 1702574-53-5
• Cyclopentaneacetic acid, 2,4,4-trimethyl-

• MDL： MFCD32014866
• Inchi： 1S/C10H18O2/c1-7-5-10(2,3)6-8(7)4-9(11)12/h7-8H,4-6H2,1-3H3,(H,11,12)
• InChI Key： XIFWZQAGFKTVKM-UHFFFAOYSA-N
• SMILES： OC(CC1CC(C)(C)CC1C)=O

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.949±0.06 g/cm3(Predicted)
• Boiling Point: 253.1±8.0 °C(Predicted)
• pka: 4.72±0.10(Predicted)

Additional information on 2-(2,4,4-Trimethylcyclopentyl)acetic acid

Introduction to 2-(2,4,4-Trimethylcyclopentyl)acetic Acid (CAS No. 1702574-53-5)

2-(2,4,4-Trimethylcyclopentyl)acetic acid is a specialized organic compound characterized by its complex cyclic structure and functional group. With the CAS number 1702574-53-5, this molecule has garnered attention in the field of pharmaceutical chemistry due to its unique structural properties and potential applications. The compound belongs to the class of acetic acid derivatives, featuring a substituted cyclopentane ring that contributes to its distinct chemical behavior and reactivity. This introduction aims to provide a comprehensive overview of the compound, its synthesis, applications, and recent advancements in research.

The molecular structure of 2-(2,4,4-Trimethylcyclopentyl)acetic acid consists of a cyclopentane ring substituted with three methyl groups at positions 2, 4, and 4, respectively. This arrangement creates a sterically hindered environment around the ring, which can influence its interactions with biological targets. The presence of the acetic acid moiety at the second position further enhances its potential as a building block for more complex molecules. Such structural features make it an intriguing candidate for drug discovery and material science applications.

In terms of synthesis, 2-(2,4,4-Trimethylcyclopentyl)acetic acid can be prepared through multiple routes, including cyclization reactions and functional group transformations. One common approach involves the reaction of cyclopentanone derivatives with appropriate alkylating agents followed by oxidation to introduce the carboxylic acid group. The synthesis often requires careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods have also enabled more efficient and environmentally friendly routes to this compound.

Recent research has highlighted the potential of 2-(2,4,4-Trimethylcyclopentyl)acetic acid in pharmaceutical development. Its structural motif is reminiscent of natural products known for their bioactivity, making it a valuable scaffold for medicinal chemists. Studies have explored its derivatives as inhibitors of various enzymatic targets, including those involved in inflammatory pathways and metabolic diseases. The steric hindrance provided by the substituted cyclopentane ring can be leveraged to improve binding affinity and selectivity in drug design.

One notable application of 2-(2,4,4-Trimethylcyclopentyl)acetic acid is in the development of novel anti-inflammatory agents. Researchers have synthesized analogs of this compound that exhibit potent activity against cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. These derivatives have shown promise in preclinical studies, demonstrating reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The unique structural features of this compound allow for fine-tuning of pharmacological properties, making it a versatile tool in drug discovery.

Additionally, 2-(2,4,4-Trimethylcyclopentyl)acetic acid has been investigated for its role in material science applications. Its rigid cyclic structure and functional groups make it suitable for designing polymers with specific mechanical and thermal properties. Researchers have explored its incorporation into biodegradable polymers and coatings that exhibit enhanced durability and biocompatibility. These materials are particularly relevant in medical device manufacturing and tissue engineering.

The compound's potential extends to agrochemical applications as well. Derivatives of 2-(2,4,4-Trimethylcyclopentyl)acetic acid have been studied as intermediates for herbicides and fungicides due to their ability to interact with biological targets in plants. By modifying the substituents on the cyclopentane ring, chemists can tailor the activity spectrum to target specific pests or diseases while minimizing environmental impact.

In conclusion, 2-(2,4,4-Trimethylcyclopentyl)acetic acid (CAS No. 1702574-53-5) is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it a valuable scaffold for pharmaceutical development，material science，and agrochemical applications。Ongoing research continues to uncover new uses for this compound，underscoring its importance in modern chemistry.